molecular formula C10H9NO2S2 B8414600 3-Mercapto-5-methoxybenzo[b]thiophene-2-carboxamide

3-Mercapto-5-methoxybenzo[b]thiophene-2-carboxamide

Cat. No. B8414600
M. Wt: 239.3 g/mol
InChI Key: DPYJVOSOLCPDCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Mercapto-5-methoxybenzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C10H9NO2S2 and its molecular weight is 239.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9NO2S2

Molecular Weight

239.3 g/mol

IUPAC Name

5-methoxy-3-sulfanyl-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C10H9NO2S2/c1-13-5-2-3-7-6(4-5)8(14)9(15-7)10(11)12/h2-4,14H,1H3,(H2,11,12)

InChI Key

DPYJVOSOLCPDCW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)SC(=C2S)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diazabicycloundecene (DBU) (1.8 mL, 12.3 mmol) is added to a room temperature solution of 3-chloro-5-methoxybenzo[b]thiophene-2-carboxamide (1.0 g, 4.1 mmol) and thioacetamide (1.0 g, 13.1 mmol) in 10 mL of DMF. The mixture is warmed to 80° C. for 5.5 hours. The reaction mixture is allowed to cool and is diluted with ethyl acetate and washed with 1N HCl and water. The organic layer is extracted four times with 1N NaOH followed by water. The basic layers are combined and acidified with 6N HCl. The precipitate is filtered and washed with water. Recrystallization from ethyl acetate:hexane gives 3-mercapto-5-methoxybenzo[b]thiophene-2-carboxamide in 71% yield; mp=205° C. dec.
Name
Diazabicycloundecene
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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